3-(chloromethyl)-4-methyl-4H-1,2,4-triazole hydrochloride
Cat. No. B1292015
Key on ui cas rn:
135206-77-8
M. Wt: 168.02 g/mol
InChI Key: HJBQTICLMSHPDY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05405861
Procedure details
To thionyl chloride (2.0 ml) was added at 0° C. 3-hydroxymethyl-4-methyl-4H-1,2,4-triazole (0.15 g), and the mixture was refluxed for 1.5 hour. The reaction mixture was concentrated under reduced pressure, to which was added diethyl ether. Resulting crystals were collected by filtration and dissolved in ethanol, to which was added diethyl ether for recrystallization to afford 3-chloromethyl-4-methyl-4H-1,2,4-triazole hydrochloride (0.22 g) as colorless prisms, m.p. 96°-97° C.
Identifiers
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REACTION_CXSMILES
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S(Cl)([Cl:3])=O.O[CH2:6][C:7]1[N:11]([CH3:12])[CH:10]=[N:9][N:8]=1>>[ClH:3].[Cl:3][CH2:6][C:7]1[N:11]([CH3:12])[CH:10]=[N:9][N:8]=1 |f:2.3|
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Inputs
Step One
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Name
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|
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Quantity
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2 mL
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Type
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reactant
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|
Smiles
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S(=O)(Cl)Cl
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Step Two
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Name
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Quantity
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0.15 g
|
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Type
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reactant
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Smiles
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OCC1=NN=CN1C
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Conditions
Other
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Conditions are dynamic
|
1
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Details
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See reaction.notes.procedure_details.
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Workups
CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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The reaction mixture was concentrated under reduced pressure, to which
|
ADDITION
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Type
|
ADDITION
|
|
Details
|
was added diethyl ether
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CUSTOM
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Type
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CUSTOM
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|
Details
|
Resulting crystals
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FILTRATION
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Type
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FILTRATION
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|
Details
|
were collected by filtration
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DISSOLUTION
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Type
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DISSOLUTION
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|
Details
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dissolved in ethanol, to which
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
was added diethyl ether
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CUSTOM
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Type
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CUSTOM
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|
Details
|
for recrystallization
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Outcomes
Product
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Name
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|
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Type
|
product
|
|
Smiles
|
Cl.ClCC1=NN=CN1C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.22 g |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
